Cas no 94972-02-8 (4-ethyl-1H-Pyrazole-3-carboxylic acid ethyl ester)

• Product name: 4-ethyl-1H-Pyrazole-3-carboxylic acid ethyl ester
• CAS No: 94972-02-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 2118579
• PubChem ID: 66852302

4-ethyl-1H-Pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1H-Pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 4-ethyl-, ethyl ester
• 94972-02-8
• ethyl 4-ethyl-1H-pyrazole-3-carboxylate
• ethyl 4-ethyl-1H-pyrazole-5-carboxylate
• SCHEMBL946588
• AT40693
• 4-ethyl-1H-Pyrazole-3-carboxylicacid ethylester
• DB-080154
• SCHEMBL15850521

• Inchi： InChI=1S/C8H12N2O2/c1-3-6-5-9-10-7(6)8(11)12-4-2/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： YAWPPDFKQBVEFN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 1.6